8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one
8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one
8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one, also known as 7, 8-methylenedioxycoumarin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one is primarily located in the cytoplasm. Outside of the human body, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one can be found in green vegetables. This makes 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
4361-93-7
VCID:
VC0191875
InChI:
InChI=1S/C10H6O4/c11-8-4-2-6-1-3-7-10(9(6)14-8)13-5-12-7/h1-4H,5H2
SMILES:
C1OC2=C(O1)C3=C(C=C2)C=CC(=O)O3
Molecular Formula:
C10H6O4
Molecular Weight:
190.15 g/mol
8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one
CAS No.: 4361-93-7
Natural Products
VCID: VC0191875
Molecular Formula: C10H6O4
Molecular Weight: 190.15 g/mol
CAS No. | 4361-93-7 |
---|---|
Product Name | 8H-1,3-Dioxolo[4,5-h][1]benzopyran-8-one |
Molecular Formula | C10H6O4 |
Molecular Weight | 190.15 g/mol |
IUPAC Name | [1,3]dioxolo[4,5-h]chromen-8-one |
Standard InChI | InChI=1S/C10H6O4/c11-8-4-2-6-1-3-7-10(9(6)14-8)13-5-12-7/h1-4H,5H2 |
Standard InChIKey | OZRUEXJYRHKIJC-UHFFFAOYSA-N |
SMILES | C1OC2=C(O1)C3=C(C=C2)C=CC(=O)O3 |
Canonical SMILES | C1OC2=C(O1)C3=C(C=C2)C=CC(=O)O3 |
Melting Point | 187-189°C |
Physical Description | Solid |
Description | 8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one, also known as 7, 8-methylenedioxycoumarin, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 8H-1, 3-Dioxolo[4, 5-H][1]benzopyran-8-one exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one is primarily located in the cytoplasm. Outside of the human body, 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one can be found in green vegetables. This makes 8H-1, 3-dioxolo[4, 5-H][1]benzopyran-8-one a potential biomarker for the consumption of this food product. |
PubChem Compound | 13704003 |
Last Modified | Nov 11 2021 |
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